Cas no 1804511-96-3 (4-Amino-5-(difluoromethyl)-3-hydroxy-2-methylpyridine)

• Product Name: 4-Amino-5-(difluoromethyl)-3-hydroxy-2-methylpyridine
• CAS No: 1804511-96-3
• MF: C₇H₈F₂N₂O
• MW: 174.148028373718
• CID: 4916885
• Update Time: 2025-05-20

4-Amino-5-(difluoromethyl)-3-hydroxy-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-(difluoromethyl)-3-hydroxy-2-methylpyridine

• Inchi： 1S/C7H8F2N2O/c1-3-6(12)5(10)4(2-11-3)7(8)9/h2,7,12H,1H3,(H2,10,11)
• InChI Key： AEHJCRIPEJWDNJ-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C)C(=C1N)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 0.8
• Topological Polar Surface Area: 59.1

Additional information on 4-Amino-5-(difluoromethyl)-3-hydroxy-2-methylpyridine

4-Amino-5-(difluoromethyl)-3-hydroxy-2-methylpyridine: A Comprehensive Overview

The compound 4-Amino-5-(difluoromethyl)-3-hydroxy-2-methylpyridine, identified by the CAS number 1804511-96-3, is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and potential biological activities.

The structure of 4-Amino-5-(difluoromethyl)-3-hydroxy-2-methylpyridine consists of a pyridine ring with multiple substituents: an amino group at position 4, a difluoromethyl group at position 5, a hydroxyl group at position 3, and a methyl group at position 2. These substituents confer the molecule with distinct electronic and steric properties, making it suitable for various chemical reactions and applications.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its ability to act as a precursor in the synthesis of more complex molecules has been extensively explored in academic and industrial settings. For instance, researchers have utilized this compound to synthesize bioactive agents targeting specific diseases, such as cancer and neurodegenerative disorders.

In terms of synthesis, the preparation of 4-Amino-5-(difluoromethyl)-3-hydroxy-2-methylpyridine involves multi-step organic reactions, including nucleophilic substitutions, oxidations, and reductions. The optimization of these reactions has been a focus of recent research efforts to improve yield and purity.

The physical and chemical properties of this compound are also subjects of interest. Its solubility in various solvents, stability under different conditions, and reactivity towards common reagents have been characterized using advanced analytical techniques such as NMR spectroscopy and mass spectrometry.

Beyond its role in drug development, this compound has found applications in material science and catalysis. Its ability to act as a ligand in transition metal complexes has been explored for use in asymmetric catalysis and enantioselective reactions.

In conclusion, 4-Amino-5-(difluoromethyl)-3-hydroxy-2-methylpyridine is a versatile compound with a wide range of applications across different scientific disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its importance in modern chemistry.